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Compound of Interest

Compound Name: 2-Chloro-5-hydrazinylpyrazine

Cat. No.: B1285385

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 2-Chloro-
5-hydrazinylpyrazine (CAS No. 299441-13-7). The information is compiled to ensure safe
laboratory practices for professionals involved in research and development.

Compound Identification and Properties

2-Chloro-5-hydrazinylpyrazine is an organic compound utilized as an intermediate in the
pharmaceutical and dye industries.[1] Its structural and physical properties are summarized
below.

Table 1: Physical and Chemical Properties of 2-Chloro-5-hydrazinylpyrazine
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Property Value Source

CAS Number 299441-13-7 [1][2]

Molecular Formula C4HsCIN4 [1]

Molecular Weight 144.56 g/mol [1]
White crystal or crystalline

Appearance [1]
powder

Melting Point 137-138 °C [1]

Boiling Point (Predicted)

254.8 £50.0 °C

[1]3]

Density (Predicted)

1.63+0.1 g/cm3

[1]

Solubility

Low solubility in water; soluble

in alcohols and ketones.

[1]

Storage Temperature

2-8°C, or in a freezer under
-20°C. Keep in a dark, dry

place.

[1]141[5]

Hazard Identification and GHS Classification

While the toxicological properties of 2-Chloro-5-hydrazinylpyrazine have not been fully

investigated, the available data indicates it should be handled with caution.[2] It is known to be

an irritant and may be harmful if ingested or inhaled.[2] The material is irritating to mucous

membranes and the upper respiratory tract.[2]

Precautionary Statements: The following precautionary statements are advised[2]:

P233: Keep container tightly closed.

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash hands thoroughly after handling.

P280: Wear protective gloves/protective clothing/eye protection/face protection.
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o P305+351+338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

o P411+235: Store at temperatures not exceeding 8°C. Keep cool.

Experimental Protocols: Safe Handling and Use

Adherence to strict laboratory protocols is essential when working with this compound.

General Handling Protocol

o Engineering Controls: Always handle 2-Chloro-5-hydrazinylpyrazine in a chemical fume
hood to ensure adequate ventilation.[2] Safety showers and eyewash stations must be
readily available.[2]

o Personal Protective Equipment (PPE): Wear appropriate PPE at all times. This includes
chemical-resistant gloves, safety goggles, and protective clothing.[1][2]

e Avoiding Exposure: Do not breathe dust or vapor.[2] Avoid contact with eyes, skin, and
clothing.[1][2]

e Hygiene: Wash hands thoroughly with soap and water after handling.[2] Do not eat, drink, or
smoke in the laboratory.

Spill Response Protocol

e Immediate Action: Evacuate the area and ventilate.
o Containment: Scoop up solid material or absorb liquid material with an inert absorbent.[2]
o Collection: Place the contained material into a suitable, sealed container for disposal.[2]

» Decontamination: Wash the spill area thoroughly after material pickup is complete.[2]

Disposal Protocol

Dispose of 2-Chloro-5-hydrazinylpyrazine and its containers in accordance with all local,
regional, and national regulations. This should be done through an approved waste disposal
plant.
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Exposure Controls and Personal Protection

A comprehensive approach to exposure control involves a combination of engineering controls
and personal protective equipment.

Table 2: Exposure Control and Personal Protection Measures

Control Parameter Specification Source

Use only in a chemical fume
_ , hood. Ensure safety shower
Engineering Controls ) [2]
and eyewash stations are

available.

) Wear protective safety goggles
Eye/Face Protection ) [1][2]
or a face shield.

Wear chemical-resistant
_ . gloves and protective clothing.
Skin Protection _ _ [1][2]
Chemical-resistant boots are

also recommended.

Use a NIOSH/MSHA-approved
) ) respirator if ventilation is
Respiratory Protection ) o [1]
inadequate or exposure limits

are exceeded.

After contact with skin, wash
) immediately. Wash
Hygiene Measures ) ) [2]
contaminated clothing before

reuse.

First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.

o Eye Contact: Immediately rinse with clean, running water for at least 15 minutes, keeping
eyelids open. Seek medical attention.[2]
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o Skin Contact: Wash the affected area with generous quantities of running water and non-
abrasive soap. Cover the area with an emollient and seek medical attention.[2]

 Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention.[2]

« Ingestion: If swallowed, rinse mouth with water. Do not induce vomiting. Seek immediate
medical attention.

Visualized Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 2-Chloro-5-
hydrazinylpyrazine in a laboratory setting.

Click to download full resolution via product page

Caption: Workflow for safe handling of 2-Chloro-5-hydrazinylpyrazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Safety and Handling of 2-Chloro-5-
hydrazinylpyrazine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1285385#safety-and-handling-precautions-for-2-
chloro-5-hydrazinylpyrazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1285385?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/Pyrazine,2-chloro-5-hydrazinyl-
https://www.matrixscientific.com/sds/MxMSDS_124196.pdf
https://www.guidechem.com/trade/2-chloro-5-hydrazinyl-pyrazine-id6652003.html
https://www.chemscene.com/2227272-59-3.html
https://www.bldpharm.com/products/299441-13-7.html
https://www.benchchem.com/product/b1285385#safety-and-handling-precautions-for-2-chloro-5-hydrazinylpyrazine
https://www.benchchem.com/product/b1285385#safety-and-handling-precautions-for-2-chloro-5-hydrazinylpyrazine
https://www.benchchem.com/product/b1285385#safety-and-handling-precautions-for-2-chloro-5-hydrazinylpyrazine
https://www.benchchem.com/product/b1285385#safety-and-handling-precautions-for-2-chloro-5-hydrazinylpyrazine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1285385?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1285385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1285385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

